Cas no 90348-21-3 (Thiocyanic acid, 4-(trifluoromethyl)phenyl ester)

• Product Name: Thiocyanic acid, 4-(trifluoromethyl)phenyl ester
• CAS No: 90348-21-3
• MF: C₈H₄F₃NS
• MW: 203.184270858765
• CID: 789067
• PubChem ID: 519269
• Update Time: 2025-04-19

Thiocyanic acid, 4-(trifluoromethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-(trifluoromethyl)phenyl ester
• [4-(trifluoromethyl)phenyl] thiocyanate
• 1-Thiocyanato-4-(trifluoromethyl)benzene
• SCHEMBL19673820
• DTXSID00333946
• 4-(Trifluoromethyl)phenyl thiocyanate
• 90348-21-3
• 4-(Trifluoromethyl)phenyl thiocyanate #

• Inchi： 1S/C8H4F3NS/c9-8(10,11)6-1-3-7(4-2-6)13-5-12/h1-4H
• InChI Key： WRBJDWSTNUOWMF-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 203.00165479g/mol
• Monoisotopic Mass: 203.00165479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.1Ų